Cas no 28841-61-4 ([(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate)

[(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate structure
28841-61-4 structure
Product Name:[(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate
CAS No:28841-61-4
MF:C6H15O15P3
MW:420.095586061478
CID:277973
Update Time:2023-08-03

[(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

    • D-myo-Inositol,1,2,5-tris(dihydrogen phosphate) (9CI)
    • D-myo-Inositol1,2,5-triphosphate
    • Inositol,1,2,5-tris(dihydrogen phosphate), D-myo- (8CI)
    • Inositol 1,2,5-triphosphate
    • myo-Inositol 1,2,5-triphosphate
    • myo-Inositol-1,2,5-triphosphoric acid
    • D-myo-Inositol, 1,2,5-tris(dihydrogen phosphate)
    • [(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate
    • Inchi: 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2-,3-,4+,5-,6+/m1/s1
    • InChI Key: MMWCIQZXVOZEGG-GTTIYYRPSA-N
    • SMILES: P(=O)(O)(O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H]([C@H]1OP(=O)(O)O)O)O)OP(=O)(O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 574
  • Topological Polar Surface Area: 261

[(1R,2R,3R,4S,5R,6S)-2,3,5-Trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate Related Literature

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